Cas no 2098005-00-4 (Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate)

Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical research. Its structure features a hexahydropyrrolo[3,4-c]pyrrole core, a privileged scaffold in medicinal chemistry, and a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection. The 4-methoxyphenyl substituent contributes to its utility in the development of bioactive molecules, including CNS-targeting compounds. This compound is valued for its high purity, consistent reactivity, and compatibility with diverse synthetic transformations, making it a reliable choice for constructing complex heterocyclic frameworks. Its well-defined stereochemistry further supports applications in enantioselective synthesis.

Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate structure

2098005-00-4 structure

Product Name:Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

CAS No:2098005-00-4

MF:C₁₈H₂₆N₂O₃

MW:318.410645008087

CID:5040987

Update Time:2025-10-30

Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-(4-methoxyphenyl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
- tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
- Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
- Inchi： 1S/C18H26N2O3/c1-18(2,3)23-17(21)20-11-13-9-19(10-14(13)12-20)15-5-7-16(22-4)8-6-15/h5-8,13-14H,9-12H2,1-4H3
- InChI Key： XNSWNDAOSHMKCS-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2CN(C3C=CC(=CC=3)OC)CC2C1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 413
XLogP3: 3
Topological Polar Surface Area: 42

Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T310681-100mg	tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1h)-carboxylate	2098005-00-4		100mg	$ 115.00	2022-06-02
TRC	T310681-500mg	tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1h)-carboxylate	2098005-00-4		500mg	$ 435.00	2022-06-02
TRC	T310681-1g	tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1h)-carboxylate	2098005-00-4		1g	$ 660.00	2022-06-02
Life Chemicals	F1967-2460-0.25g	tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	2098005-00-4	95%+	0.25g	$419.0	2023-09-06
Life Chemicals	F1967-2460-0.5g	tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	2098005-00-4	95%+	0.5g	$442.0	2023-09-06
Life Chemicals	F1967-2460-1g	tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	2098005-00-4	95%+	1g	$466.0	2023-09-06
Life Chemicals	F1967-2460-2.5g	tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	2098005-00-4	95%+	2.5g	$932.0	2023-09-06
Life Chemicals	F1967-2460-5g	tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	2098005-00-4	95%+	5g	$1398.0	2023-09-06
Life Chemicals	F1967-2460-10g	tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate	2098005-00-4	95%+	10g	$1957.0	2023-09-06

Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

Comprehensive Overview of Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 2098005-00-4)

In the realm of organic chemistry and pharmaceutical research, Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 2098005-00-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrrolopyrrole core and tert-butyl carboxylate moiety, is widely utilized in drug discovery and material science. Its unique structural features, including the 4-methoxyphenyl substituent, make it a versatile intermediate for synthesizing bioactive molecules targeting neurological disorders, inflammatory diseases, and cancer therapeutics.

The growing demand for high-purity intermediates in medicinal chemistry has propelled research into compounds like Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate. Recent studies highlight its role in developing kinase inhibitors and GPCR modulators, aligning with trends in personalized medicine and targeted drug delivery. Researchers frequently search for "synthesis methods for pyrrolopyrrole derivatives" or "applications of tert-butyl carboxylate in drug design," underscoring its relevance in contemporary science.

From a synthetic perspective, this compound’s hexahydropyrrolo[3,4-c]pyrrole scaffold offers stereochemical complexity, enabling the creation of chiral pharmaceuticals. Its CAS No. 2098005-00-4 is often referenced in patents related to CNS drugs and metabolic regulators. Notably, the 4-methoxyphenyl group enhances lipid solubility, a critical factor for optimizing blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

Beyond pharmacology, Tert-butyl 5-(4-methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate is explored in material science for designing organic semiconductors and fluorescent probes. Its electron-rich aromatic system facilitates applications in optoelectronics, resonating with searches like "pyrrole-based functional materials." As industries prioritize green chemistry, eco-friendly synthesis routes for this compound are also gaining traction.

In summary, CAS No. 2098005-00-4 represents a multifaceted tool for innovators addressing global challenges in healthcare and advanced materials. Its integration into AI-driven drug discovery platforms and high-throughput screening workflows further cements its importance in modern scientific endeavors.